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Compound of Interest

Compound Name: 1,1-Dibromoacetone

Cat. No.: B6598254

This guide provides essential safety information, handling procedures, and troubleshooting for
researchers, scientists, and drug development professionals working with 1,1-
Dibromoacetone.

Frequently Asked Questions (FAQS)
Q1: What are the primary hazards associated with 1,1-Dibromoacetone?
Al: 1,1-Dibromoacetone is a hazardous chemical. The primary hazards include:

» Toxicity: The toxicological properties have not been thoroughly investigated, but it is harmful
if swallowed or inhaled.[1]

e [rritation: It may cause respiratory irritation and is irritating to the skin and eyes.[1][2][3]

o Corrosivity: Some sources classify similar compounds as corrosive, causing severe skin
burns and eye damage.[4]

Q2: What Personal Protective Equipment (PPE) is required when handling 1,1-
Dibromoacetone?

A2: A comprehensive approach to personal protection is crucial. Always use the following PPE:

e Hand Protection: Wear chemical-impermeable gloves. Inspect gloves before use and use a
proper removal technique to avoid skin contact.[1][5]
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o Eye/Face Protection: Use safety glasses with side-shields or goggles. Ensure eyewash
stations are readily accessible.[2][6]

» Skin and Body Protection: Wear appropriate protective clothing to prevent skin exposure.[2]

[6]

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded, if irritation or other symptoms are experienced, or
if working in a poorly ventilated area.[1][2][6]

Q3: What are the proper storage conditions for 1,1-Dibromoacetone?

A3: Store 1,1-Dibromoacetone in a dry, sealed container in a well-ventilated place.[1][2] Some
sources recommend refrigeration.[2] Keep the container tightly closed and away from
incompatible materials such as water and oxidizing agents.[2]

Q4: What should | do in case of accidental exposure to 1,1-Dibromoacetone?
A4: Immediate action is critical in case of exposure:

e Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[1][5]

« Skin Contact: Immediately wash off with soap and plenty of water for at least 15 minutes.
Remove contaminated clothing. Seek medical attention.[1][2]

o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, including under
the eyelids. Seek immediate medical attention.[1][2]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and seek immediate medical attention.[1][5]

Q5: How should | dispose of 1,1-Dibromoacetone waste?

A5: Dispose of contents and container in accordance with local, regional, and national
hazardous waste regulations.[2][3] Do not let the product enter drains.[1]
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Troubleshooting Guide

Problem: | smell a strong, irritating odor in the lab.
o Possible Cause: Potential leak or spill of 1,1-Dibromoacetone.
e Solution:

Evacuate the immediate area.

o

o

Ensure adequate ventilation.

[¢]

If safe to do so, and while wearing appropriate PPE, identify the source of the leak.

[¢]

Follow the spill cleanup procedure outlined below.

Problem: My skin has come into contact with 1,1-Dibromoacetone.

e Immediate Action:
o Immediately proceed to the nearest safety shower or sink.
o Wash the affected area with soap and plenty of water for at least 15 minutes.[1][2]
o Remove any contaminated clothing while under the shower.

o Seek immediate medical attention.[1]

Quantitative Data Summary

While specific quantitative exposure limits for 1,1-Dibromoacetone were not readily available
in the provided search results, the following table summarizes key physical and chemical
properties.
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Property Value Reference
Molecular Formula C3H4Br20 [1]
Molecular Weight 215.87 g/mol [1]
CAS Number 867-54-9 [1]

Experimental Protocols

Note: No specific experimental protocols involving the use of 1,1-Dibromoacetone were
detailed in the safety-focused search results. Researchers should consult their specific
experimental designs and institutional safety guidelines before proceeding.

Visualizations
Emergency Spill Response Workflow

The following diagram outlines the logical steps to follow in the event of a 1,1-Dibromoacetone

spill.
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Workflow for 1,1-Dibromoacetone Spill

Evacuate Immediate Area

:

Don Appropriate PPE

:

Ensure Adequate Ventilation

Contain Spill with Inert Absorbent

Collect and Place in Closed Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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